A Technical Guide to the Piezoelectric Properties of Potassium Sodium Tartrate Tetrahydrate (Rochelle Salt)
A Technical Guide to the Piezoelectric Properties of Potassium Sodium Tartrate Tetrahydrate (Rochelle Salt)
For Researchers, Scientists, and Drug Development Professionals
Introduction
Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), commonly known as Rochelle salt, holds a significant place in the history of materials science as one of the first materials in which piezoelectricity was discovered by the Curie brothers in 1880.[1] Its strong piezoelectric effect and unique ferroelectric properties have made it a subject of extensive research and a material of choice for various applications, including transducers, sensors, and actuators.[2][3][4] This technical guide provides an in-depth overview of the piezoelectric properties of Rochelle salt, compiling quantitative data, detailing experimental protocols for its characterization, and visualizing key concepts and workflows.
Rochelle salt exhibits a complex crystalline structure that is temperature-dependent. Above 24°C (297 K) and below -18°C (255 K), it exists in a paraelectric phase with an orthorhombic crystal structure (space group P2₁2₁2).[5][6] Between these two Curie temperatures, it transitions into a ferroelectric phase with a monoclinic crystal structure (space group P2₁), where it exhibits spontaneous polarization along the crystallographic a-axis.[6][7] This temperature sensitivity significantly influences its piezoelectric and dielectric properties.
Piezoelectric, Dielectric, and Elastic Properties
The piezoelectric effect in Rochelle salt, as in other piezoelectric materials, is described by the coupling between its mechanical and electrical properties. This relationship is defined by the piezoelectric constitutive equations, which can be expressed in tensor form. The following tables summarize the available quantitative data for the piezoelectric, dielectric, and elastic coefficients of Rochelle salt. It is important to note that the values can vary depending on the crystal quality, measurement conditions, and temperature.
Table 1: Piezoelectric Coefficients of Rochelle Salt
| Coefficient | Value (pm/V or pC/N) | Crystal Axis/Direction | Reference |
| d₁₄ | > 100 | Shear stress in the YZ plane, electric field along X | [8] |
| d₂₅ | Non-negligible | Shear stress in the XZ plane, electric field along Y | [9] |
| d₃₆ | Non-negligible | Shear stress in the XY plane, electric field along Z | [9] |
| d₂₁ | 700 | Normal stress along X, electric field along Y | [10] |
| d₂₂ | 2200 | Normal stress along Y, electric field along Y | [10] |
| d₂₃ | 2100 | Normal stress along Z, electric field along Y | [10] |
| d₃₃ (effective, in composite) | ~30 | Normal stress and electric field along Z | [4] |
Note: The piezoelectric tensor for the monoclinic ferroelectric phase of Rochelle salt has more non-zero components than the orthorhombic paraelectric phase. The data presented here is a compilation from various sources and may not represent a complete tensor for a single sample under specific conditions.
Table 2: Dielectric Constants of Rochelle Salt
| Coefficient | Value (relative permittivity) | Conditions | Reference |
| ε₁₁ | Can reach up to 18,000 | In the ferroelectric phase, highly temperature-dependent | [11] |
| ε₁₁ (at upper Curie point) | ~3500 - 5100 | Dependent on annealing | [12] |
| ε₂₂ | ~10 | Near room temperature | [13] |
| ε₃₃ | ~10 | Near room temperature | [13] |
Table 3: Elastic Moduli of Rochelle Salt
| Coefficient | Value (10⁸ N/m²) | Crystal Axis/Direction | Reference |
| Young's Modulus (a-axis) | 2.17 | Along the a-axis | [4] |
| Young's Modulus (b-axis) | 3.18 | Along the b-axis | [4] |
| Young's Modulus (c-axis) | 3.62 | Along the c-axis | [4] |
Experimental Protocols
Crystal Growth of Rochelle Salt
High-quality single crystals are essential for accurate characterization of the piezoelectric properties of Rochelle salt.
Materials:
-
Potassium bitartrate (B1229483) (Cream of Tartar)
-
Sodium carbonate (Washing Soda)
-
Distilled water
-
Beakers
-
Heating plate or alcohol lamp
-
Stirring rod
-
Filter paper
-
Shallow dish or crystallizing dish
Procedure:
-
Preparation of the Saturated Solution:
-
Dissolve potassium bitartrate in boiling distilled water until no more solute dissolves, creating a saturated solution.
-
Slowly add sodium carbonate to the hot solution. The solution will fizz as carbon dioxide is released. Continue adding sodium carbonate until the fizzing stops, indicating that all the potassium bitartrate has reacted to form potassium sodium tartrate.
-
-
Crystallization:
-
Filter the hot, supersaturated solution through filter paper to remove any impurities.
-
Pour the clear solution into a shallow dish and allow it to cool slowly at room temperature.
-
As the solution cools, small seed crystals of Rochelle salt will form.
-
-
Growing a Large Single Crystal:
-
Select a well-formed seed crystal from the initial crystallization.
-
Prepare a new supersaturated solution of Rochelle salt.
-
Suspend the seed crystal in the supersaturated solution using a thin thread.
-
Allow the solution to cool slowly and evaporate over several days to weeks. The seed crystal will grow into a large single crystal.
-
Measurement of Piezoelectric Coefficients using the Resonance-Antiresonance Method
The resonance-antiresonance method is a widely used technique to determine the piezoelectric and elastic constants of a material. This method is based on measuring the electrical impedance of a piezoelectric resonator as a function of frequency.
Equipment:
-
Impedance analyzer or a combination of a function generator, oscilloscope, and a sensing resistor.
-
Crystal holder with electrodes.
-
Temperature-controlled chamber.
-
Sample of Rochelle salt with a specific geometry (e.g., a thin plate or bar with electrodes on opposite faces).
Procedure:
-
Sample Preparation:
-
Cut a single crystal of Rochelle salt into a specific shape (e.g., a rectangular plate for exciting a specific vibrational mode). The orientation of the cut relative to the crystallographic axes is crucial for measuring specific tensor components.
-
Apply conductive electrodes (e.g., silver paste or sputtered gold) to the appropriate faces of the crystal.
-
-
Measurement Setup:
-
Mount the prepared sample in the crystal holder, ensuring good electrical contact with the electrodes.
-
Place the holder in a temperature-controlled chamber to study the temperature dependence of the properties.
-
Connect the impedance analyzer to the electrodes of the sample.
-
-
Data Acquisition:
-
Sweep the frequency of the applied AC voltage across a range that includes the expected resonance and antiresonance frequencies of the sample.
-
Record the magnitude and phase of the electrical impedance as a function of frequency.
-
The resonance frequency (fᵣ) corresponds to the minimum impedance, and the antiresonance frequency (fₐ) corresponds to the maximum impedance.
-
-
Calculation of Properties:
-
From the measured resonance and antiresonance frequencies, along with the sample's dimensions and density, the electromechanical coupling factor (k), elastic compliance (s), and piezoelectric strain coefficient (d) can be calculated using the appropriate equations derived from the IEEE Standard on Piezoelectricity.[14]
-
Visualizations
Piezoelectric Constitutive Equations
The fundamental relationship between the electrical and mechanical properties of a piezoelectric material is described by the constitutive equations. These equations can be represented in a diagram to illustrate the coupling.
Experimental Workflow for Piezoelectric Characterization
The process of characterizing the piezoelectric properties of Rochelle salt involves several key steps, from crystal synthesis to data analysis.
Crystal Structure Transition in Rochelle Salt
Rochelle salt undergoes a phase transition from a paraelectric orthorhombic structure to a ferroelectric monoclinic structure, which is the origin of its unique piezoelectric and ferroelectric properties.
References
- 1. journals.iucr.org [journals.iucr.org]
- 2. journals.iucr.org [journals.iucr.org]
- 3. tandfonline.com [tandfonline.com]
- 4. royalsocietypublishing.org [royalsocietypublishing.org]
- 5. Rochelle salt – a structural reinvestigation with improved tools. I. The high-temperature paraelectric phase at 308 K - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. tandfonline.com [tandfonline.com]
- 8. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple Additive Manufacturing Techniques - PMC [pmc.ncbi.nlm.nih.gov]
- 9. mdpi.com [mdpi.com]
- 10. researchgate.net [researchgate.net]
- 11. physlab.lums.edu.pk [physlab.lums.edu.pk]
- 12. icmp.lviv.ua [icmp.lviv.ua]
- 13. taylorandfrancis.com [taylorandfrancis.com]
- 14. 176-1978 - IEEE Standard on Piezoelectricity | IEEE Standard | IEEE Xplore [ieeexplore.ieee.org]
